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Compound of Interest

Compound Name:
4-Methylthiazole-5-

carboxaldehyde

Cat. No.: B1296927 Get Quote

Essential Safety and Handling Guide for 4-
Methylthiazole-5-carboxaldehyde
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical reagents is paramount. This guide provides essential safety and logistical information

for 4-Methylthiazole-5-carboxaldehyde, including personal protective equipment (PPE),

handling procedures, and disposal plans.

Chemical Information:

Name: 4-Methylthiazole-5-carboxaldehyde

CAS Number: 82294-70-0

Molecular Formula: C₅H₅NOS

Primary Hazards: Causes serious eye damage and skin irritation.[1][2][3][4][5]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment when

handling 4-Methylthiazole-5-carboxaldehyde. It is crucial to always use appropriate PPE to

minimize exposure risk.[1][2][5][6]
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Body Part
Personal Protective
Equipment

Specifications & Notes

Eyes/Face Safety Goggles / Face Shield

Goggles should be tightly

fitting with side-shields. A face

shield is recommended when

there is a risk of splashing.[2]

[5]

Skin Chemical-Resistant Gloves

Nitrile or other suitable

chemical-resistant gloves are

recommended. Avoid latex

gloves as they may offer

insufficient protection against

aldehydes.[7] Inspect gloves

for any damage before use.

Body Protective Clothing / Lab Coat

A lab coat or other protective

clothing should be worn to

prevent skin contact.[2][5] For

tasks with a higher risk of

splashing, a chemical-resistant

apron is advised.[8]

Respiratory
Dust Respirator / Full-Face

Respirator

Use a dust respirator if dust

formation is likely.[4][5] If

exposure limits are exceeded

or irritation is experienced, a

full-face respirator should be

used.[1] Work should be

conducted in a well-ventilated

area or under a chemical fume

hood.[1][6]

Handling and Storage
Handling:

Ensure adequate ventilation in the handling area.[1][6]
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Avoid contact with skin, eyes, and clothing.[2][5]

Do not breathe in dust or vapors.[2][6]

Wash hands thoroughly after handling.[2][5]

Use non-sparking tools and take precautionary measures against static discharge.[9]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

Keep away from heat, sparks, and open flames.[9]

Incompatible materials include strong oxidizing agents, acids, acid anhydrides, and acid

chlorides.[2][9]

Emergency Procedures and Disposal
First-Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, removing contact

lenses if present and easy to do. Seek immediate medical attention.[1][2]

Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of

water. If skin irritation occurs, get medical advice.[1][2][5]

Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Consult a doctor.[1][2]

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a poison control center or

doctor immediately.[1]

Spill and Leakage:

Avoid dust formation.[2]

Wear appropriate PPE, including respiratory protection.
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Collect the spilled material using a method that does not generate dust (e.g., gently sweep

up) and place it in a suitable, closed container for disposal.[2]

Prevent further leakage or spillage if it is safe to do so.[1]

Disposal:

Dispose of contents and container in accordance with local, regional, and national

regulations.

Contaminated packaging should be treated as the chemical itself.

Workflow for Handling and Disposal
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Workflow for Handling and Disposal of 4-Methylthiazole-5-carboxaldehyde

Preparation
- Review SDS

- Ensure proper ventilation
- Put on required PPE

Handling
- Weigh/measure in a designated area

- Avoid dust/vapor generation
- Keep container closed when not in use

Post-Handling
- Decontaminate work area

- Remove and properly store/dispose of PPE

Emergency Procedure
(Spill or Exposure)

If spill/exposure occurs

Waste Collection
- Collect waste in a labeled, sealed container

If contamination is found

Disposal
- Dispose of waste according to institutional and regulatory guidelines

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe handling and disposal of 4-
Methylthiazole-5-carboxaldehyde in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.echemi.com/sds/4-methylthiazole-5-carboxaldehyde-pid_Rock32451.html
https://www.fishersci.com/store/msds?partNumber=AAH6161306&productDescription=4-METHLTHIAZOLE-5-CARBXALDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylthiazole-5-carboxaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylthiazole-5-carboxaldehyde
https://www.sigmaaldrich.com/SG/en/product/aldrich/633208
https://www.tcichemicals.com/BE/en/sds/M1812_EU_6N.pdf
https://images-na.ssl-images-amazon.com/images/I/61WlFiEFBPL.pdf
https://ehs.utk.edu/wp-content/uploads/2017/07/GS-050-Personal-Protective-Equipment-AppE-Glove-Selection-Guide.pdf
https://www.cdc.gov/niosh/docket/archive/pdfs/NIOSH-159/0159-020109-Sheet407.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1542814&productDescription=4-METHYLTHIAZOLE+99%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1296927#personal-protective-equipment-for-handling-4-methylthiazole-5-carboxaldehyde
https://www.benchchem.com/product/b1296927#personal-protective-equipment-for-handling-4-methylthiazole-5-carboxaldehyde
https://www.benchchem.com/product/b1296927#personal-protective-equipment-for-handling-4-methylthiazole-5-carboxaldehyde
https://www.benchchem.com/product/b1296927#personal-protective-equipment-for-handling-4-methylthiazole-5-carboxaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1296927?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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